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Compound of Interest

Compound Name: Einecs 285-118-2

Cat. No.: B12675143 Get Quote

Abstract: This technical guide addresses the physical characteristics of the chemical substance

identified by EINECS number 285-118-2. Extensive searches of publicly available chemical

databases and scientific literature have revealed that this substance is chemically defined as

"adipic acid, compound with 2,2'-iminodiethanol (1:2)," with the corresponding CAS number

85029-95-4. However, specific experimental data on the physical properties of this particular

compound are not available in the public domain. This guide, therefore, provides a detailed

summary of the physical characteristics of its individual constituent components: adipic acid

and 2,2'-iminodiethanol (also known as diethanolamine). Furthermore, it outlines general

experimental protocols for the determination of key physical properties and presents a

conceptual workflow for the physical characterization of a chemical substance. This information

is intended to serve as a foundational resource for researchers, scientists, and drug

development professionals.

Introduction
EINECS 285-118-2 is the European Inventory of Existing Commercial Chemical Substances

registration number for the compound formed by the 1:2 reaction of adipic acid and 2,2'-

iminodiethanol. A thorough understanding of the physical characteristics of a chemical entity is

fundamental for its application in research and development, particularly in the pharmaceutical

industry where properties such as solubility, melting point, and boiling point are critical for

formulation, processing, and bioavailability.
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Due to the absence of specific experimental data for EINECS 285-118-2, this guide will focus

on the well-documented physical properties of its precursors. It is important to note that the

properties of the final compound will be different from those of its individual components due to

the chemical interactions and the formation of a new chemical entity.

Physical Characteristics of Constituent
Components
The following sections detail the physical properties of adipic acid and 2,2'-iminodiethanol.

Adipic Acid
Adipic acid is a white crystalline solid. It is the organic compound with the formula

(CH₂)₄(COOH)₂.

Physical Property Value

Molecular Formula C₆H₁₀O₄

Molar Mass 146.14 g/mol

Appearance White crystalline powder

Melting Point 152.1 °C

Boiling Point 337.5 °C

Solubility in Water 1.4 g/100 mL at 15 °C

Density 1.36 g/cm³

pKa₁ 4.43

pKa₂ 5.41

2,2'-Iminodiethanol (Diethanolamine)
Diethanolamine is an organic compound with the formula HN(CH₂CH₂OH)₂. It is a white solid at

room temperature, but its tendency to absorb water and supercool means it is often

encountered as a colorless, viscous liquid.
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Physical Property Value

Molecular Formula C₄H₁₁NO₂

Molar Mass 105.14 g/mol

Appearance White solid or colorless viscous liquid

Melting Point 28 °C

Boiling Point 268.8 °C

Solubility in Water Miscible

Density 1.097 g/cm³

pKa 8.88

General Experimental Protocols for Physical
Characterization
In the absence of specific experimental data for EINECS 285-118-2, this section provides

generalized methodologies for determining the key physical characteristics of a chemical

compound.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure substance, the melting point is a sharp, well-defined temperature.

Methodology: Capillary Tube Method

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer or placed in the heating

block of a melting point apparatus.

Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) near the

expected melting point.
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Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire sample becomes liquid (completion of melting) are

recorded. This range is the melting point of the substance.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A small volume of the liquid is placed in a distillation flask with a few boiling

chips. A thermometer is positioned in the neck of the flask such that the top of the bulb is

level with the bottom of the side-arm leading to the condenser.

Heating: The flask is gently heated.

Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The

temperature will stabilize at the boiling point of the liquid. This stable temperature reading is

recorded as the boiling point. The atmospheric pressure should also be recorded as the

boiling point is pressure-dependent.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Shake-Flask Method

Sample Preparation: An excess amount of the solid solute is added to a known volume of the

solvent in a flask.

Equilibration: The flask is sealed and agitated (e.g., in a shaker bath) at a constant

temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The undissolved solute is separated from the solution by centrifugation or

filtration.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: The concentration of the solute in the resulting saturated solution is determined

using a suitable analytical technique (e.g., spectroscopy, chromatography). This

concentration represents the solubility of the substance in that solvent at that temperature.

Conceptual Workflow for Physical Characterization
The following diagram illustrates a general workflow for the determination of the physical

characteristics of a new chemical entity.

Caption: Conceptual workflow for the physical characterization of a chemical compound.

Conclusion
While specific physical characteristics for EINECS 285-118-2 are not documented in publicly

accessible literature, an understanding of its constituent components, adipic acid and 2,2'-

iminodiethanol, provides a foundational basis for anticipating its general properties. The

experimental protocols and workflow detailed in this guide offer a systematic approach for the

empirical determination of these crucial parameters, which is an essential step in the research

and development of any new chemical entity. It is recommended that these experimental

determinations be carried out to fully characterize EINECS 285-118-2 for any future

applications.

To cite this document: BenchChem. [Technical Guide: Physical Characteristics of EINECS
285-118-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12675143#physical-characteristics-of-einecs-285-
118-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12675143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12675143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

